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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)acetyl chloride

Cat. No.: B174658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-(Pyridin-2-yl)acetyl chloride, a key reagent in

synthetic organic chemistry and pharmaceutical development. Its distinct chemical properties

make it a valuable building block in the creation of complex molecular architectures.

Core Chemical Properties
2-(Pyridin-2-yl)acetyl chloride is a pyridine-substituted acyl halide. The placement of the

nitrogen atom adjacent to the acetyl chloride side chain may influence the molecule's reactivity

and stability through potential intramolecular coordination.[1] This structural feature is critical for

its application in targeted chemical syntheses.

Quantitative Data Summary
The fundamental physicochemical properties of 2-(Pyridin-2-yl)acetyl chloride are

summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b174658?utm_src=pdf-interest
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.smolecule.com/products/s765368
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₆ClNO[1][2]

Molecular Weight 155.58 g/mol [1][2][3]

CAS Number 144659-13-2[2]

IUPAC Name 2-pyridin-2-ylacetyl chloride[2]

Canonical SMILES C1=CC=NC(=C1)CC(=O)Cl[2]

InChI Key JMZMVURYVHXGKK-UHFFFAOYSA-N[2]

Synthesis and Reactivity
The synthesis of pyridine-substituted acyl chlorides like 2-(Pyridin-2-yl)acetyl chloride is

rooted in the broader field of pyridineacetic acid derivative chemistry.[1] The acyl chloride

functional group significantly enhances the compound's electrophilicity, making it highly

reactive towards nucleophiles. This reactivity is a key attribute for its utility in synthetic

chemistry, particularly in pharmaceutical applications where precise and selective bond

formation is essential.[2]

Logical Relationship: Structure to Reactivity
The following diagram illustrates the relationship between the chemical structure of 2-(Pyridin-
2-yl)acetyl chloride and its resulting chemical reactivity, which is central to its application in

chemical synthesis.
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Chemical Structure
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Caption: Relationship between structure and reactivity of 2-(Pyridin-2-yl)acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s765368
https://www.smolecule.com/products/s1542967
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Pyridin-3-yl_acetyl-chloride
https://www.benchchem.com/product/b174658#2-pyridin-2-yl-acetyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b174658#2-pyridin-2-yl-acetyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b174658#2-pyridin-2-yl-acetyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b174658#2-pyridin-2-yl-acetyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b174658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

